3-Cyclohexyl-1,2-oxazol-5-amine

• IUPAC Name: 3-cyclohexyl-1,2-oxazol-5-amine
• InChI: InChI=1S/C9H14N2O/c10-9-6-8(11-12-9)7-4-2-1-3-5-7/h6-7H,1-5,10H2
• InChI Key: VQZCMFOELVYEHV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NOC(=C2)N
• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• CAS RN: 500766-46-1

Description

3-Cyclohexyl-1,2-oxazol-5-amine is a chemical compound that belongs to the class of oxazolines. Oxazoline is a five-membered heterocyclic species having one nitrogen and one oxygen in its backbone. Many oxazoline-based ring structures are noticeable for their biological activities.

Synthesis Analysis

The synthesis of oxazolines has been a topic of interest in synthetic organic chemistry. Various synthetic protocols of oxazolines have been developed based on the substrates involved such as amino alcohols, carboxylic acids, carbonyl compounds, alkenes, etc. The in situ formation of nitrile oxide from various aldoxime through NaCl-oxone oxidation was found as the key step in this reaction.

Chemical Reactions Analysis

Oxazolines have been used in various chemical reactions. For instance, complementary methods for direct arylation of oxazoles with high regioselectivity at both C-5 and C-2 have been developed for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates.

Scientific Research Applications

Biological Activities of Oxazole Derivatives

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Synthesis of New Chemical Entities

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Part of Medicinal Compounds

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Synthesis of 3-(Oxazol-5-yl)Quinoline-2-Carboxamides

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Synthesis of 5-(2-Tosylquinolin-3-yl)Oxazoles

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Pharmaceutical Testing

. This suggests that it may be used in the development and testing of new pharmaceutical products.

Future Directions

Oxazoline and its derivatives have gained attention in recent times due to their increasing importance in the field of medicinal chemistry. They are part of a large number of drugs and biologically relevant molecules. Therefore, the future directions in the study of 3-Cyclohexyl-1,2-oxazol-5-amine could involve exploring its potential applications in medicinal chemistry and pharmaceuticals.

Mechanism of Action

Target of Action

Oxazole derivatives, which include 3-cyclohexyl-1,2-oxazol-5-amine, have been reported to exhibit a wide spectrum of biological activities . These activities suggest that oxazole derivatives may interact with a variety of biological targets, including enzymes and receptors .

Mode of Action

Oxazole derivatives are known to interact with their targets through various non-covalent interactions . These interactions can lead to changes in the function of the target, which can result in a therapeutic effect .

Biochemical Pathways

Oxazole derivatives have been associated with a range of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Given the wide range of biological activities associated with oxazole derivatives, it is likely that the compound has multiple effects at the molecular and cellular level .

Synthesis routes and methods

Procedure details

To a stirred solution of 3-cyclohexyl-3-oxopropanenitrile (1 g, 6.6 mmol, Step A) in EtOH (1 mL) at RT was added hydroxylamine (0.81 mL, 50% in H2O). The reaction was stirred 12 h at RT. The solid was filtered off, washed with 1N NaOH, then H2O and dried over P2O5 to give 5-amino-3-cyclohexylisoxazole.